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Compound of Interest

Compound Name: DTPA anhydride

Cat. No.: B1195657

An In-depth Technical Guide to the Safe Handling of Solid DTPA Anhydride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for solid
Diethylenetriaminepentaacetic dianhydride (DTPA anhydride). Adherence to these guidelines
is crucial for ensuring personal safety and maintaining experimental integrity in a laboratory
setting.

Chemical and Physical Properties

Solid DTPA anhydride is a white to light-colored crystalline powder.[1] It is a key reagent for
introducing a strong chelating agent in various scientific applications, including the synthesis of
macrocyclic ligands and lanthanide complexes for use as MRI enhancers.[2] Understanding its
properties is fundamental to its safe handling.
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Property Value Reference
N,N-Bis[2-(2,6-
Synonyms dioxomorpholino)ethyl]glycine, [1]
DTPA dianhydride
CAS Number 23911-26-4 [3]
Molecular Formula C14H19N30s
Molecular Weight 357.32 g/mol
White to light yellow to light
Appearance [1]
orange powder/crystal
Melting Point 182-184 °C [3]
Solubility Hydrolyzes in water [2][3]
Density 1.460 + 0.06 g/cm? (Predicted) [3]
Flash Point 350.6°C (Predicted) [3]

Vapor Pressure

6.53E-19 mmHg at 25°C
(Predicted)

[3]

Hazard Identification and Classification

DTPA anhydride is classified as a hazardous substance. The primary hazards are related to

irritation of the skin, eyes, and respiratory system.[2]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.
Serious Eye Irritation H319 Causes serious eye irritation.
Specific target organ toxicity — H335 May cause respiratory

single exposure

irritation.

Signal Word: Warning
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Hazard Pictogram:

laalt text

Experimental Protocols: Safe Handling Procedures

Given that DTPA anhydride is moisture-sensitive and a respiratory irritant, all manipulations

should be performed in a controlled environment.

3.1. Personal Protective Equipment (PPE)

Before handling DTPA anhydride, the following PPE is mandatory:

Eye Protection: Wear safety glasses with side shields or chemical goggles.[4]
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).[5]

Skin and Body Protection: A lab coat is required. For larger quantities, consider an
impervious apron and additional protective clothing.[4][6]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood to avoid dust inhalation.[4][7] If ventilation is inadequate, a NIOSH/MSHA approved
respirator is necessary.[6]

3.2. Weighing and Transfer

Preparation: Ensure the chemical fume hood is operational and the work surface is clean
and uncluttered.

Inert Atmosphere: As DTPA anhydride is moisture-sensitive, for reactions requiring
anhydrous conditions, perform weighing and transfer under an inert gas (e.g., argon or
nitrogen).[2]

Dispensing: Use a spatula to carefully transfer the solid from its storage container to a pre-
tared weighing vessel. Avoid generating dust.[4]

Closure: Tightly close the main container immediately after dispensing to prevent moisture
absorption and contamination.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1195657?utm_src=pdf-body
https://www.benchchem.com/product/b1195657?utm_src=pdf-body
https://www.nwsci.com/content/customer/docs/skudocs/GFS/gfs_sds_568.pdf
https://www.artms.ca/wp-content/uploads/2024/09/50972_1.pdf
https://www.nwsci.com/content/customer/docs/skudocs/GFS/gfs_sds_568.pdf
https://www.curiumpharma.com/wp-content/uploads/2024/08/SDS-US-Diethylenetriaminepentaacetic-acid-DTPA.pdf
https://www.nwsci.com/content/customer/docs/skudocs/GFS/gfs_sds_568.pdf
https://www.dojindo.com/products/sds/D022.pdf
https://www.curiumpharma.com/wp-content/uploads/2024/08/SDS-US-Diethylenetriaminepentaacetic-acid-DTPA.pdf
https://www.benchchem.com/product/b1195657?utm_src=pdf-body
https://www.fishersci.com/shop/products/diethylenetriaminepentaacetic-acid-dianhydride-95-thermo-scientific/AAL1517803
https://www.nwsci.com/content/customer/docs/skudocs/GFS/gfs_sds_568.pdf
https://www.fishersci.com/shop/products/diethylenetriaminepentaacetic-acid-dianhydride-95-thermo-scientific/AAL1517803
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Cleanup: Clean any spills on the balance or work surface immediately using a dry method
(do not use water).

3.3. Dissolution and Reaction
e Solvent Addition: Add the solid DTPA anhydride to the reaction vessel within the fume hood.

o Hydrolysis: Be aware that DTPA anhydride hydrolyzes in water.[2][3] The reaction with
water will open the anhydride rings to form DTPA. This may be the desired outcome for
some applications, but for others, anhydrous solvents are necessary.

e Monitoring: Once the reagent is added to the reaction mixture, continue to operate within the
fume hood.

Storage and Incompatibilities
Proper storage is critical to maintaining the integrity of DTPA anhydride and ensuring safety.
o Storage Temperature: Recommended storage is at -20°C.[2]

» Conditions: Store in a tightly closed container in a dry, well-ventilated place.[2] The material
IS moisture-sensitive.[2]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Emergency Procedures

In the event of exposure or a spill, follow these procedures immediately.

5.1. First Aid Measures
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Exposure Route Procedure

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If feeling unwell, call a
POISON CENTER or doctor.

Take off contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o .
water. If skin irritation occurs, seek medical

advice.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[8]

5.2. Spill Response

Evacuate: Keep unnecessary personnel away from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

Containment: Avoid generating dust. With a clean shovel, carefully place the material into a
clean, dry, and labeled container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of the contents and container at an approved waste disposal plant. Do not
let the product enter drains.

Visual Guides

The following diagrams illustrate key workflows and decision-making processes for handling
solid DTPA anhydride.
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Preparation Handling Cleanup & Disposal
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Caption: Standard laboratory workflow for handling solid DTPA anhydride.

Exposure Event Occurs

Inhalation?

Move to Fresh Air.
Keep Comfortable.

Rinse Cautiously with Water
for Several Minutes.

Remove Contaminated Clothing.
Wash with Soap & Water.

Seek Medical Attention
if Symptoms Persist or are Severe
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Caption: Decision tree for first aid response to DTPA anhydride exposure.
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Caption: Reactivity and storage compatibility for solid DTPA anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diethylenetriaminepentaacetic Dianhydride | 23911-26-4 | TCI AMERICA
[tcichemicals.com]

» 2. Diethylenetriaminepentaacetic acid dianhydride, 95% 1 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

o 3. DTPA Dianhydride [chembk.com]

¢ 4. nwsci.com [nwsci.com]

e 5. artms.ca [artms.ca]

¢ 6. curiumpharma.com [curiumpharma.com]

e 7. dojindo.com [dojindo.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1195657?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195657?utm_src=pdf-body
https://www.benchchem.com/product/b1195657?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195657?utm_src=pdf-body
https://www.benchchem.com/product/b1195657?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/US/en/p/D2424
https://www.tcichemicals.com/US/en/p/D2424
https://www.fishersci.com/shop/products/diethylenetriaminepentaacetic-acid-dianhydride-95-thermo-scientific/AAL1517803
https://www.fishersci.com/shop/products/diethylenetriaminepentaacetic-acid-dianhydride-95-thermo-scientific/AAL1517803
https://www.chembk.com/en/chem/DTPA%20Dianhydride
https://www.nwsci.com/content/customer/docs/skudocs/GFS/gfs_sds_568.pdf
https://www.artms.ca/wp-content/uploads/2024/09/50972_1.pdf
https://www.curiumpharma.com/wp-content/uploads/2024/08/SDS-US-Diethylenetriaminepentaacetic-acid-DTPA.pdf
https://www.dojindo.com/products/sds/D022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 8. assets.thermofisher.com [assets.thermofisher.com]
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anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195657#safety-and-handling-precautions-for-solid-
dtpa-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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